Cas no 13052-92-1 (Ethyl 3-amino-4-hydroxybenzoate)

• Product Name: Ethyl 3-amino-4-hydroxybenzoate
• CAS No: 13052-92-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD09961411
• CID: 1225998
• PubChem ID: 12208891
• Update Time: 2025-06-29

Ethyl 3-amino-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-hydroxy-, ethyl ester
• Ethyl 3-Amino-4-hydroxybenzoate
• 3-Amino-4-hydroxy-benzoesaeure-aethylester
• 3-amino-4-hydroxy-benzoic acid ethyl ester
• 3-azido-7-diethylamino-coumarin
• 4-ethoxycarbonyl-2-aminophenol
• ethyl 5-amino-4-hydroxybenzoate
• Ethyl-3-amino-4-hydroxybenzoat
• ethyl 3-amino-4-hydroxybezoate
• WQSOFWIIBNJWSS-UHFFFAOYSA-N
• AC2309
• CS-0040877
• AE-562/43458539
• ALBB-024681
• AKOS002024969
• EN300-100235
• STK318000
• CS-11692
• 13052-92-1
• ethyl3-amino-4-hydroxybenzoate
• DB-114478
• SCHEMBL2708353
• SY028369
• MFCD09961411
• Ethyl 3-amino-4-hydroxybenzoate

• MDL： MFCD09961411
• Inchi： 1S/C9H11NO3/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h3-5,11H,2,10H2,1H3
• InChI Key： WQSOFWIIBNJWSS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)N)O)=O

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: 1.73230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-amino-4-hydroxybenzoate

Ethyl 3-amino-4-hydroxybenzoate (CAS No. 13052-92-1): A Comprehensive Overview

Ethyl 3-amino-4-hydroxybenzoate, identified by its Chemical Abstracts Service (CAS) number 13052-92-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, belonging to the class of hydroxybenzoic acid esters, has garnered attention due to its potential applications in various biochemical pathways and its structural similarity to naturally occurring compounds. The detailed exploration of this compound not only sheds light on its chemical properties but also highlights its relevance in contemporary scientific studies.

The molecular structure of Ethyl 3-amino-4-hydroxybenzoate consists of a benzene ring substituted with both an amino group and a hydroxyl group, further esterified with an ethyl moiety. This unique arrangement imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its interaction with biological targets, which is a critical factor in drug design and development.

In recent years, Ethyl 3-amino-4-hydroxybenzoate has been studied for its potential role in pharmaceutical applications. Its structural features suggest that it may exhibit properties similar to those of salicylates, which are well-known for their anti-inflammatory and analgesic effects. Current research is exploring its efficacy in modulating inflammatory pathways, particularly in conditions where oxidative stress plays a significant role. Preliminary studies indicate that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

Moreover, the compound's ability to cross the blood-brain barrier has been a subject of interest. This property is crucial for developing treatments targeting neurological disorders. Experimental data suggests that Ethyl 3-amino-4-hydroxybenzoate can penetrate the blood-brain barrier, making it a promising candidate for drugs designed to treat neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyl and amino groups on the benzene ring are thought to facilitate this penetration by forming hydrogen bonds with lipids present in the blood-brain barrier.

Another area where Ethyl 3-amino-4-hydroxybenzoate shows promise is in the field of anticancer research. The compound's ability to inhibit the growth of cancer cells has been observed in vitro, suggesting its potential as an anticancer agent. Specifically, it has been found to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. This mechanism is particularly interesting as it highlights the compound's ability to selectively target cancer cells while minimizing toxicity to healthy cells.

The synthesis of Ethyl 3-amino-4-hydroxybenzoate involves multi-step organic reactions that require precise control over reaction conditions. The starting materials typically include 3-nitrophenol and ethyl amine, which undergo reduction and esterification processes to yield the desired product. Advanced synthetic techniques such as catalytic hydrogenation and enzymatic esterification have been employed to improve yield and purity. These methods not only enhance the efficiency of production but also minimize waste generation, aligning with green chemistry principles.

In terms of analytical characterization, Ethyl 3-amino-4-hydroxybenzoate can be identified using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) is also commonly used for determining the compound's concentration in solution or solid form.

The pharmacokinetic properties of Ethyl 3-amino-4-hydroxybenzoate are another critical aspect that has been extensively studied. Research indicates that the compound exhibits moderate solubility in water and oil-based solvents, which influences its absorption and distribution within the body. Additionally, its metabolic pathways have been investigated to understand how it is processed by the liver and excreted by the kidneys. This information is vital for optimizing dosages and minimizing potential side effects.

Recent advancements in computational chemistry have also contributed to our understanding of Ethyl 3-amino-4-hydroxybenzoate's behavior. Molecular modeling studies have helped predict how this compound interacts with biological targets at an atomic level. These simulations provide insights into binding affinities and potential drug-drug interactions, which are essential for developing safe and effective pharmaceuticals.

The industrial applications of Ethyl 3-amino-4-hydroxybenzoate extend beyond pharmaceuticals into other areas such as cosmetics and nutraceuticals. Its anti-inflammatory properties make it a suitable ingredient for skincare products designed to reduce redness and irritation. Furthermore, its ability to scavenge free radicals suggests potential benefits in anti-aging formulations.

In conclusion, Ethyl 3-amino-4-hydroxybenzoate (CAS No. 13052-92-1) is a versatile compound with significant potential in various scientific fields. Its unique molecular structure enables diverse applications ranging from drug development to industrial formulations. Ongoing research continues to uncover new aspects of its properties and applications, reinforcing its importance in modern chemistry and biology.